Cas no 103028-32-6 (6-\u200bBromo-\u200b8-\u200bmethoxyquinoline)

• Product Name: 6-\u200bBromo-\u200b8-\u200bmethoxyquinoline
• CAS No: 103028-32-6
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• MDL: MFCD11878494
• CID: 830969
• PubChem ID: 68605388
• Update Time: 2025-05-28

6-\u200bBromo-\u200b8-\u200bmethoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 3-O-Methylquercetin
• 6-broMo-8-Methoxyquinoline
• AKOS027440589
• DB-369206
• SCHEMBL3344053
• SB72049
• BS-14191
• EN300-121195
• CS-0004309
• MFCD11878494
• SY041158
• 103028-32-6
• DTXSID501311489
• YSZC1885
• Z1269233254
• F52176
• 6-\u200bBromo-\u200b8-\u200bmethoxyquinoline

• MDL： MFCD11878494
• Inchi： 1S/C10H8BrNO/c1-13-9-6-8(11)5-7-3-2-4-12-10(7)9/h2-6H,1H3
• InChI Key： JXXVYYHNERBSBL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C(=CC=CN=2)C=1)OC

Computed Properties

• Exact Mass: 236.97893g/mol
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.516±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.33 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 6-\u200bBromo-\u200b8-\u200bmethoxyquinoline

Comprehensive Overview of 6-Bromo-8-methoxyquinoline (CAS No. 103028-32-6)

6-Bromo-8-methoxyquinoline (CAS No. 103028-32-6) is a quinoline derivative that has garnered significant attention in pharmaceutical and chemical research due to its versatile applications. This compound, characterized by a bromine atom at the 6-position and a methoxy group at the 8-position of the quinoline ring, serves as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for 6-Bromo-8-methoxyquinoline uses, synthesis methods, and its role in drug discovery, making it a trending topic in organic chemistry.

The structural uniqueness of 6-Bromo-8-methoxyquinoline contributes to its utility in medicinal chemistry. Quinoline derivatives are renowned for their pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. The presence of the bromo and methoxy substituents enhances the compound's reactivity, enabling its use in cross-coupling reactions and other advanced synthetic transformations. Searches for quinoline derivatives in drug development and 6-Bromo-8-methoxyquinoline applications reflect the growing interest in this compound.

In recent years, the demand for 6-Bromo-8-methoxyquinoline has surged due to its potential in developing novel therapeutics. For instance, it has been explored as a building block for kinase inhibitors, which are pivotal in treating cancers and autoimmune diseases. The compound's role in targeted drug design aligns with the current focus on personalized medicine, a hot topic in healthcare. Additionally, its use in fluorescence probes and material science further broadens its appeal across disciplines.

From a synthetic perspective, 6-Bromo-8-methoxyquinoline is often prepared via bromination of 8-methoxyquinoline or through multi-step sequences involving halogenation and functional group interconversion. Researchers frequently inquire about 6-Bromo-8-methoxyquinoline synthesis protocols and purity standards, highlighting the need for reliable production methods. The compound's stability under various conditions also makes it a preferred choice for industrial-scale applications.

Environmental and safety considerations are paramount when handling 6-Bromo-8-methoxyquinoline. While not classified as hazardous, proper laboratory practices, such as using personal protective equipment (PPE) and ensuring adequate ventilation, are recommended. Queries like 6-Bromo-8-methoxyquinoline safety data and storage guidelines are common among users, emphasizing the importance of responsible usage.

The future prospects of 6-Bromo-8-methoxyquinoline are promising, particularly in the context of green chemistry and sustainable synthesis. Innovations such as catalytic bromination and solvent-free reactions are being explored to minimize environmental impact. As the scientific community prioritizes eco-friendly chemical processes, this compound is likely to remain at the forefront of research.

In summary, 6-Bromo-8-methoxyquinoline (CAS No. 103028-32-6) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and beyond. Its structural features, synthetic versatility, and broad applicability make it a subject of enduring interest. Whether you're investigating quinoline-based therapeutics or advanced organic synthesis, this compound offers a wealth of opportunities for innovation.